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Compound of Interest |

3-((1r,4r)-4-
Compound Name:
Methylcyclohexyl)propanoic acid

CAS No.: 324795-76-8

Cat. No.: B3125438

Get Quote

3-((1r,4r)-4-Methylcyclohexyl)propanoic acid is a molecule of interest in synthetic chemistry
and drug development, featuring a substituted cyclohexane ring—a common motif in
pharmacologically active compounds. The precise characterization of its carbon framework is
essential for confirming its identity, purity, and stereochemistry. Carbon-13 Nuclear Magnetic
Resonance (*3C NMR) spectroscopy is the definitive analytical technique for this purpose,
providing direct insight into the number of non-equivalent carbon atoms and their electronic
environments.[1][2]

This guide provides a comprehensive, in-depth analysis of the 13C NMR spectrum of 3-
((1r,4r)-4-methylcyclohexyl)propanoic acid. We will move beyond a simple interpretation of
the spectrum to discuss the underlying principles, experimental design, and advanced spectral
editing techniques that enable an unambiguous assignment of every carbon atom in the
molecule. The specified (1r,4r) stereochemistry, indicating a trans relationship between the two
substituents on the cyclohexane ring, is a critical factor that profoundly influences the expected
chemical shifts and will be a central focus of our analysis.
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Part 1: Theoretical Framework for Spectral
Prediction

Before acquiring a spectrum, a robust theoretical prediction serves as a hypothesis to be
tested. This involves analyzing the molecule's structure to determine the number of unique
carbon environments and estimating their chemical shifts based on established principles.

Molecular Symmetry and Expected Number of Signals

The first step in analyzing any 3C NMR spectrum is to identify the number of unique carbon
signals, which corresponds to the number of non-equivalent carbon atoms in the molecule.[1]
[3] For 3-((1r,4r)-4-methylcyclohexyl)propanoic acid, the presence of a plane of symmetry
that bisects the C1-C4 axis of the cyclohexane ring renders certain carbons chemically

equivalent.

e Propanoic Acid Chain: The three carbons of the propanoic acid side chain (the carboxyl
carbon, and the two methylene carbons) are all in unique electronic environments.

¢ Cyclohexane Ring & Methyl Group:

C1 (methine, attached to the side chain) and C4 (methine, attached to the methyl group)

[¢]

are unique.

[¢]

C2 and C6 are equivalent due to the plane of symmetry.

[¢]

C3 and C5 are also equivalent.

o

The methyl carbon attached to C4 is unique.

Therefore, we anticipate a total of 8 distinct signals in the broadband proton-decoupled 13C
NMR spectrum.

Stereochemistry and its Influence on Chemical Shifts

The (1r,4r) configuration dictates that in the most stable chair conformation, both the propanoic
acid substituent and the methyl group will occupy equatorial positions to minimize 1,3-diaxial
interactions. This conformational lock is key to our predictions. The chemical shift of a carbon
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atom in a cyclohexane ring is highly sensitive to its axial or equatorial environment and the
orientation of nearby substituents.[4][5][6] Axial carbons are typically shielded (shifted to a
lower ppm value) compared to their equatorial counterparts due to the y-gauche effect.[7] Our
predictions will be based on this stable di-equatorial conformation.

Predicted Chemical Shifts (8) in ppm

The chemical shift of a 13C nucleus is primarily influenced by the local electron density.
Electronegative atoms, such as oxygen, withdraw electron density, "deshielding” the nucleus
and shifting its resonance downfield (to a higher ppm value).[8][9][10] Conversely, alkyl groups
are electron-donating, leading to greater shielding.

The following table outlines the predicted chemical shifts for each unique carbon in 3-((1r,4r)-4-
methylcyclohexyl)propanoic acid, with assignments referenced to the structure in Figure 1.
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BENCHE

Carbon Atom

Label

Carbon Type
(from DEPT)

Predicted
Chemical Shift

(5, ppm)

Rationale for
Prediction

Carboxyl

C9

C (Quaternary)

178-182

The carbonyl
carbon of a
carboxylic acid is
highly deshielded
due to the two
electronegative
oxygen atoms.
[11][12][13]

Methylene (a to
COOH)

C8

CH:

35-40

This CH2 group
is adjacent to the
electron-
withdrawing
carboxyl group,
causing a
downfield shift
relative to other
aliphatic

carbons.[12]

Methylene (3 to
COOH)

C7

CH:

30-35

This CHz group
is further from
the carboxyl
group and
experiences less
of its deshielding
effect compared
to C8.

Methine (ring, C-

propanoic)

C1

CH

40-45

As a tertiary
carbon (methine)
and being (3 to
the propanoic

acid chain, it is
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expected in this

region.

Methylene (ring)

C2, C6

CH:

33-38

Standard
chemical shift for
a methylene
group within a
cyclohexane

ring.

Methylene (ring)

C3,C5

CH:

28-33

These carbons
are y to the
propanoic acid
substituent,
which can have a
slight shielding

effect.

Methine (ring, C-
methyl)

C4

CH

30-35

A methine
carbon within the
alkane region of

the spectrum.

Methyl

C10

CHs

20-25

Typical chemical
shift for a methyl
group attached

to a cyclohexane

ring.

NOTE:These are predictive values. Actual experimental values may vary based on solvent,

concentration, and temperature.

Part 2: Experimental Designh and Methodology

A successful analysis hinges on a meticulously executed experiment. The following protocol

represents a self-validating system designed for the unambiguous structural elucidation of the

target molecule.
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Experimental Workflow

The overall workflow is designed to first obtain a general overview of all carbon atoms and then
use spectral editing techniques to classify them, leading to a confident final assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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